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Compound of Interest

Compound Name: AR-C118925XX

Cat. No.: B605563 Get Quote

This document provides crucial guidance for researchers, scientists, and drug development

professionals on the safe handling, storage, and disposal of AR-C118925XX, a potent and

selective P2Y2 receptor antagonist. Adherence to these procedures is vital for ensuring

laboratory safety and maintaining experimental integrity.

Compound Properties and Storage
AR-C118925XX is a selective and competitive antagonist for the P2Y2 receptor.[1][2][3] For

optimal stability, the compound in its solid form and prepared stock solutions should be stored

under specific conditions.
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Parameter Value Source

Chemical Name

5-[[5-(2,8-Dimethyl-5H-

dibenzo[a,d]cyclohepten-5-

yl)-3,4-dihydro-2-oxo-4-thioxo-

1(2H)-pyrimidinyl]methyl]-N-

2H-tetrazol-5-yl-2-

furancarboxamide

[1]

Molecular Formula C28H23N7O3S [2][3]

Molecular Weight 537.59 g/mol [1][2][3][4]

CAS Number 216657-60-2 [2][3][4]

Purity ≥97% (HPLC) [1][2][3]

Solubility Soluble to 100 mM in DMSO [1][2][3]

Powder Storage
Store at -20°C for up to 3

years
[4][5]

Stock Solution Storage

Store in aliquots at -80°C for

up to 1 year or -20°C for up to

1 month. Avoid repeated

freeze-thaw cycles.

[4][5]

Personal Protective Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) for AR-C118925XX was not located,

standard laboratory safety protocols for handling potent small molecules should be strictly

followed. The following PPE is mandatory when handling AR-C118925XX in solid or solution

form:
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PPE Category Specific Requirements Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or airborne particles.

Body Protection A standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. A

respirator may be necessary

for handling large quantities of

powder.

To prevent inhalation of the

compound.

Operational Plan: Stock Solution Preparation
This protocol outlines the steps for preparing a stock solution of AR-C118925XX. All

procedures should be performed in a chemical fume hood.

Objective: To prepare a 10 mM stock solution of AR-C118925XX in DMSO.

Materials:

AR-C118925XX powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Pre-weighing Preparation: Allow the vial of AR-C118925XX powder to equilibrate to room

temperature before opening to prevent condensation.
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Weighing: Carefully weigh the desired amount of AR-C118925XX powder in a suitable

container. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.538 mg of

the compound.

Solubilization: Add the appropriate volume of DMSO to the powder. For a 10 mM solution, if

you weighed 0.538 mg, add 100 µL of DMSO.

Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

Visually inspect the solution to ensure there are no particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage or at -20°C for short-

term use.

Disposal Plan
Dispose of all waste containing AR-C118925XX in accordance with institutional, local, state,

and federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

Solid Waste: Collect unused AR-C118925XX powder and any contaminated materials (e.g.,

weigh boats, gloves, paper towels) in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions containing AR-C118925XX in a compatible, sealed, and

clearly labeled liquid hazardous waste container. Do not dispose of this chemical down the

drain.

Sharps Waste: Any needles or syringes contaminated with AR-C118925XX must be

disposed of in a designated sharps container.

Signaling Pathway and Experimental Workflow
AR-C118925XX acts as an antagonist to the P2Y2 receptor, a G protein-coupled receptor

(GPCR).[1][2][3] Activation of the P2Y2 receptor by agonists like ATP or UTP initiates a

signaling cascade that leads to various cellular responses.[1][2][6] AR-C118925XX blocks this

activation.
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Caption: P2Y2 receptor signaling pathway and the inhibitory action of AR-C118925XX.

The following diagram illustrates a typical workflow for an in vitro experiment designed to test

the efficacy of AR-C118925XX.
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Caption: A typical in vitro experimental workflow for evaluating AR-C118925XX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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